1-(2,6-dimethoxybenzoyl)-4-(2-fluorobenzyl)piperazine

• IUPAC Name: (2,6-dimethoxyphenyl)-[4-[(2-fluorophenyl)methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C20H23FN2O3/c1-25-17-8-5-9-18(26-2)19(17)20(24)23-12-10-22(11-13-23)14-15-6-3-4-7-16(15)21/h3-9H,10-14H2,1-2H3
• InChI Key: BLMXIMUHIGTWLI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)C(=O)N2CCN(CC2)CC3=CC=CC=C3F
• Molecular Formula: C20H23FN2O3
• Molecular Weight: 358.4 g/mol

Description

1-(2,6-dimethoxybenzoyl)-4-(2-fluorobenzyl)piperazine, commonly known as DFMDP, is a synthetic compound that has gained significant attention in the field of scientific research. It belongs to the family of piperazine derivatives and has been studied extensively for its potential pharmacological properties.

Mechanism of Action

The exact mechanism of action of DFMDP is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters. DFMDP has been shown to bind to the serotonin 5-HT1A receptor and the dopamine D2 receptor, which are both involved in the regulation of mood and behavior.
Biochemical and Physiological Effects
DFMDP has been found to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. It has also been shown to have analgesic properties by reducing pain sensitivity. DFMDP has been studied for its potential anti-cancer effects and has been found to induce apoptosis in cancer cells. In neuroimaging studies, DFMDP has been used as a radiotracer to visualize the distribution of dopamine D2 receptors in the brain.

Advantages and Limitations for Lab Experiments

DFMDP has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been found to be stable under normal laboratory conditions. However, DFMDP has some limitations as well. It is not very water-soluble, which can make it difficult to administer in certain experiments. Additionally, the exact mechanism of action of DFMDP is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for the study of DFMDP. One potential area of research is the development of new therapeutic applications for DFMDP. It has been shown to exhibit anti-inflammatory and anti-cancer properties, and further research in these areas could lead to the development of new treatments for these conditions. Another potential area of research is the use of DFMDP as a diagnostic tool in neuroimaging studies. Further studies could help to better understand the distribution of dopamine D2 receptors in the brain and their role in various neurological conditions. Finally, further research is needed to fully understand the mechanism of action of DFMDP and its potential interactions with other neurotransmitters and receptors.

Scientific Research Applications

DFMDP has been studied for its potential therapeutic applications in various fields of medicine. It has been found to exhibit anti-inflammatory, analgesic, and anti-cancer properties. DFMDP has also been studied for its potential use as a diagnostic tool in neuroimaging studies.